[1-(Aminomethyl)cyclopentyl](cyclopropyl)methanol

• Molecular Formula: C10H19NO
• Molecular Weight: 169.26 g/mol
• IUPAC Name: [1-(aminomethyl)cyclopentyl]-cyclopropylmethanol
• InChI: InChI=1S/C10H19NO/c11-7-10(5-1-2-6-10)9(12)8-3-4-8/h8-9,12H,1-7,11H2
• InChI Key: UJXIRLRVZVEFSN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CN)C(C2CC2)O

Description

Preparation Methods

Cyclopropanation of Suitable Precursors

Methodology:
The initial step involves the formation of the cyclopropane ring via carbene transfer reactions. Commonly, diazo compounds or Simmons–Smith reagents are employed:

Reaction Step	Reagents & Conditions	Notes
Cyclopropanation	Ethylene or substituted alkenes + diazomethane or carbene precursors (e.g., Simmons–Smith reagent)	Conducted at low temperatures (0–25°C) to control regioselectivity and minimize side reactions

Example:
Reaction of an alkene with methylene iodide and zinc-copper couple to generate the cyclopropane ring.

Introduction of the Methyl-Substituted Cyclopentyl Group

Methodology:
The cyclopentyl moiety is introduced via nucleophilic addition of a cyclopentylmagnesium halide (Grignard reagent) to an electrophilic precursor:

Reaction Step	Reagents & Conditions	Notes
Grignard Addition	Cyclopentylmagnesium bromide + electrophilic site (e.g., aldehyde or ketone)	Conducted in anhydrous diethyl ether at 0°C to room temperature

This step attaches the cyclopentyl group to the core structure, forming a carbon–carbon bond.

Aminomethylation of the Cyclopropane Ring

Methodology:
The aminomethyl group is introduced through a Mannich-type reaction involving formaldehyde and a primary amine:

Reaction Step	Reagents & Conditions	Notes
Mannich Reaction	Formaldehyde + primary amine + catalyst (e.g., acid or base)	Performed in aqueous or alcoholic solvents at ambient temperature

Alternatively, reductive amination of aldehyde intermediates with ammonia or primary amines can be employed.

Hydroxymethylation to Attach the Methanol Group

Methodology:
The hydroxymethyl group is added via nucleophilic substitution or reduction of aldehyde intermediates:

Reaction Step	Reagents & Conditions	Notes
Hydroxymethylation	Formaldehyde or paraformaldehyde + base or reducing agent	Conducted at room temperature or slightly elevated temperatures in aqueous media

Reduction of aldehyde to alcohol can be achieved with sodium borohydride or lithium aluminum hydride.

Specific Synthetic Route Example

Based on recent literature, a plausible synthetic route for 1-(Aminomethyl)cyclopentyl(cyclopropyl)methanol involves:

• Cyclopropanation of an alkene precursor using Simmons–Smith reagent.
• Grignard addition of cyclopentylmagnesium bromide to a suitable electrophile, such as formaldehyde, to form the cyclopentyl-substituted intermediate.
• Aminomethylation via formaldehyde and ammonia or primary amines under Mannich conditions.
• Hydroxymethylation of the cyclopropane ring using formaldehyde to introduce the methanol group.

This sequence ensures regioselectivity and functional group compatibility, with reaction conditions optimized for yield and purity.

Data Tables Summarizing Key Parameters

Parameter	Details
Starting Materials	Alkenes, cyclopentylmagnesium halides, formaldehyde, primary amines
Reaction Conditions	- Cyclopropanation: low temperature, diazomethane or Simmons–Smith reagent - Grignard reactions: anhydrous solvents, 0–25°C - Mannich reactions: aqueous or alcoholic media, ambient temperature - Hydroxymethylation: formaldehyde in aqueous solution
Yield Range	45–75% per step, depending on conditions and purification methods
Purification Techniques	Column chromatography, recrystallization, distillation

Analytical and Characterization Data

Infrared Spectroscopy (IR):
Characteristic peaks for hydroxyl (~3300 cm$$^{-1}$$), amine (~3300–3500 cm$$^{-1}$$), and aliphatic C–H (~2850–2960 cm$$^{-1}$$).

Nuclear Magnetic Resonance (NMR):
Signals corresponding to methylene groups, methyl groups, and amino protons, confirming structure.

Mass Spectrometry (MS):
Molecular ion peaks consistent with the molecular formula C$${11}$$H$${21}$$NO.

Industrial and Research-Scale Considerations

For large-scale synthesis, continuous flow reactors and optimized catalytic systems are employed to improve safety and efficiency. The choice of reagents, especially diazo compounds and Grignard reagents, requires careful handling due to their reactivity.

Chemical Reactions Analysis

Types of Reactions

1-(Aminomethyl)cyclopentylmethanol can undergo various types of chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Common reducing agents like lithium aluminum hydride or sodium borohydride can be used.

Substitution: Nucleophilic substitution reactions can occur, where the aminomethyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Various nucleophiles depending on the desired product

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction could produce alcohols or amines .

Scientific Research Applications

1-(Aminomethyl)cyclopentylmethanol has several applications in scientific research, including:

Chemistry: Used as a building block in organic synthesis and for studying reaction mechanisms.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action for 1-(Aminomethyl)cyclopentylmethanol is not well-defined in the literature. it is likely to interact with various molecular targets and pathways depending on its specific application. For instance, in biological systems, it may interact with enzymes or receptors, influencing biochemical pathways .

Comparison with Similar Compounds

Chemical Identity :

• IUPAC Name: 1-(Aminomethyl)cyclopentylmethanol
• CAS Registry Number : 2239-31-8 (for the base compound)
• Molecular Formula: C₇H₁₅NO
• Molecular Weight : 129.20 g/mol
• Physical Properties :
  • Density: 1.0±0.1 g/cm³
  • Boiling Point: 216.0±13.0 °C at 760 mmHg
  • Flash Point: 84.4±19.8 °C

Synthesis: Synthesized via ethyl 1-cyanocyclopentanecarboxylate with an 87% yield .

Comparison with Structurally Similar Compounds

Structural Analogues with Cyclopropane Substituents

Compound Name	CAS Number	Molecular Formula	Key Substituents	Notable Properties/Applications
1-(Aminomethyl)cyclopropylmethanol	-	C₈H₁₃N₃OS	4-methyl-1,3-thiazole	Potential pharmaceutical intermediate (unconfirmed)
[1-(Trifluoromethyl)cyclopropyl]methanol	371917-17-8	C₅H₇F₃O	Trifluoromethyl	High-purity pharmaceutical intermediate
{1-[(Dimethylamino)methyl]cyclopropyl}methanol	39943-41-4	C₇H₁₅NO	Dimethylamino	Likely higher basicity than primary amines

Key Differences :

• Substituent Effects: The trifluoromethyl group in [1-(trifluoromethyl)cyclopropyl]methanol enhances lipophilicity and metabolic stability compared to the aminomethyl group in the target compound .

Cycloalkanol Derivatives

Compound Name	CAS Number	Molecular Formula	Key Structural Feature	Thermal Stability (Bio-oil Context)
Cyclopropylmethanol	-	C₄H₈O	Cyclopropane ring	Detected only at 500°C (3.5% yield)
Cyclopentanol	96-41-3	C₅H₁₀O	Cyclopentane ring	Higher content at 550°C
1-Methylcyclopentanol	1462-03-9	C₆H₁₂O	Methyl-substituted	Industrial solvent applications

Key Differences :

• Thermal Stability: Cyclopropylmethanol is less thermally stable than cyclopentanol derivatives, as evidenced by its detection only at 500°C in bio-oil .

Amino-Functionalized Cycloalkanols

Compound Name	CAS Number	Molecular Formula	Key Feature	Potential Applications
[1-(Aminomethyl)cyclohexyl]methanol hydrochloride	1258651-58-9	C₈H₁₈ClNO	Cyclohexane ring	Pharmaceutical salt form
[1-(Aminomethyl)cyclobutyl]methanol	-	C₆H₁₃NO	Cyclobutane ring	Unreported

Key Differences :

• Ring Size Impact: Cyclohexane derivatives (e.g., [1-(aminomethyl)cyclohexyl]methanol) exhibit chair conformations, enhancing steric shielding compared to the cyclopentane-based target compound .
• Bioactivity: Hydrochloride salts (e.g., [1-(aminomethyl)cyclohexyl]methanol HCl) suggest improved solubility for drug delivery .

Biological Activity

1-(Aminomethyl)cyclopentylmethanol is a compound with significant potential in medicinal chemistry due to its unique structural features, which include a cyclopentyl ring, a cyclopropyl group, and an aminomethyl moiety. These structural characteristics allow the compound to engage in various biological interactions, making it a subject of interest for therapeutic applications.

Chemical Structure and Properties

The molecular formula of 1-(Aminomethyl)cyclopentylmethanol is C$_{10}$H$_{15}$NO. The presence of the aminomethyl group suggests potential reactivity with carbonyl compounds, leading to the formation of imines or amides, which can enhance biological activity through various mechanisms.

The biological activity of 1-(Aminomethyl)cyclopentylmethanol is primarily attributed to its ability to interact with specific receptors and enzymes in biological systems. This compound may modulate neurotransmitter systems, influencing mood and cognitive functions. The exact molecular targets remain under investigation but are likely to include:

• Neurotransmitter receptors : Potential interactions with serotonin and dopamine receptors.
• Enzymatic pathways : Possible inhibition or activation of enzymes involved in metabolic processes.

Biological Activity Spectrum

Using computational tools like PASS (Prediction of Activity Spectra for Substances), researchers have predicted a broad spectrum of biological activities for this compound. Notable predicted activities include:

• Antidepressant effects : Due to its potential modulation of neurotransmitter systems.
• Analgesic properties : Similar compounds have shown effectiveness in pain relief.
• Anti-inflammatory effects : Potential interactions with inflammatory pathways.

Comparative Analysis with Similar Compounds

To better understand the uniqueness of 1-(Aminomethyl)cyclopentylmethanol, a comparison with structurally similar compounds is insightful:

Compound Name	Structural Features	Notable Activities
1-Aminocyclobutane	Cyclobutane ring; aminomethyl group	Neuroactive properties
2-Amino-3-methylpentane	Branched chain; similar amine functionality	Potential stimulant effects
3-(Cyclopropylmethyl)-piperidine	Piperidine ring; cyclopropyl substituent	Analgesic effects
Cyclobutylmethanol	Cyclobutyl structure; alcohol functionality	Solvent properties

The unique combination of cyclopentyl and cyclopropyl groups in 1-(Aminomethyl)cyclopentylmethanol may confer distinct pharmacological profiles compared to these compounds, particularly regarding receptor selectivity and metabolic stability.

Case Studies and Research Findings

Recent studies have explored the biological activity of compounds similar to 1-(Aminomethyl)cyclopentylmethanol. For instance:

• A study on GPR88 agonists demonstrated that structurally related compounds could significantly reduce alcohol self-administration in animal models without affecting locomotor activity, suggesting potential applications in addiction treatment .
• Another research highlighted the synthesis and evaluation of related cyclopropylamines as inhibitors for lysine-specific demethylase 1 (LSD1), indicating their role in cancer therapy .

These findings underscore the therapeutic potential of compounds within this structural class.

Synthetic Routes

The synthesis of 1-(Aminomethyl)cyclopentylmethanol typically involves several reaction pathways, including:

• Direct amination : Reacting cyclopentanol derivatives with cyclopropanamine under catalytic conditions.
• Functional group transformations : Modifying existing functional groups to enhance biological activity.

Optimizing these synthetic routes can lead to higher yields and purities suitable for pharmaceutical applications.